Cas no 115654-61-0 (Boc-L-Ile-nitrile)

• Product Name: Boc-L-Ile-nitrile
• CAS No: 115654-61-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 63178
• PubChem ID: 17801711
• Update Time: 2025-06-20

Boc-L-Ile-nitrile Chemical and Physical Properties

Names and Identifiers

• (S)-N-Boc-Isoleucinenitrile
• (1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester
• (S)-N-BOC-LEUCINE-NITRILE
• Boc-Ile-Nitrile
• BOC-L-ILE-NITRILE
• tert-butyl 1-cyano-2-methylbutylcarbamate
• Carbamic acid, (1-cyano-2-methylbutyl)-, 1,1-dimethylethyl ester (9CI)
• DTXSID301170726
• 115654-61-0
• LS-14005
• Carbamic acid, (1-cyano-2-methylbutyl)-, 1,1-dimethylethyl ester
• TERT-BUTYL N-(1-CYANO-2-METHYLBUTYL)CARBAMATE
• Boc-L-Ile-nitrile

• Inchi： 1S/C11H20N2O2/c1-6-8(2)9(7-12)13-10(14)15-11(3,4)5/h8-9H,6H2,1-5H3,(H,13,14)
• InChI Key： FZTVKXQXWQJUTR-UHFFFAOYSA-N
• SMILES： O(C(NC(C#N)C(C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 212.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.049
• Boiling Point: 412.2 °C at 760 mmHg
• Flash Point: 203.1 °C
• PSA: 30.49000
• LogP: 1.95660

Additional information on Boc-L-Ile-nitrile

Professional Introduction to Boc-L-Ile-nitrile (CAS No. 115654-61-0)

Boc-L-Ile-nitrile, chemically designated as N-Boc-L-isoleucine nitrile, is a crucial intermediate in the field of peptidomimetics and pharmaceutical synthesis. With the CAS number 115654-61-0, this compound has garnered significant attention due to its versatile applications in drug development and academic research. The presence of the Boc (tert-butoxycarbonyl) protecting group and the nitrile functional group makes it a valuable building block for constructing complex molecular architectures.

The compound is synthesized through a multi-step process that involves the protection of the amino group of L-isoleucine with a Boc group, followed by conversion to the corresponding nitrile derivative. This synthetic route ensures high purity and yield, making it suitable for large-scale production in pharmaceutical industries. The Boc group not only prevents unwanted side reactions but also facilitates subsequent modifications, such as deprotection under acidic conditions, which is essential for constructing peptide chains.

In recent years, Boc-L-Ile-nitrile has been extensively studied for its role in developing peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as rapid degradation and immunogenicity. The nitrile group in Boc-L-Ile-nitrile allows for further functionalization via hydrolysis or reduction, enabling the creation of diverse chemical libraries for drug discovery. This flexibility has made it a preferred choice for medicinal chemists seeking to design novel therapeutic agents.

One of the most compelling applications of Boc-L-Ile-nitrile is in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. Proteases play a pivotal role in many biological pathways, and inhibiting their activity can lead to significant therapeutic benefits. The structural features of Boc-L-Ile-nitrile make it an ideal candidate for designing inhibitors that can selectively target specific proteases without affecting other enzymes. Recent studies have demonstrated its efficacy in developing potent inhibitors against caspase-3 and other cysteine proteases, which are involved in apoptosis and inflammation.

Furthermore, Boc-L-Ile-nitrile has been utilized in the development of vaccines and immunotherapies. The ability to precisely control molecular architecture through peptidomimetic design allows researchers to create immunogenic epitopes that can elicit strong immune responses. For instance, studies have shown that peptidomimetics derived from Boc-L-Ile-nitrile can effectively stimulate T-cell responses, making them promising candidates for cancer vaccines. The compound's stability under various conditions also enhances its suitability for vaccine formulations, ensuring long-term efficacy.

The role of Boc-L-Ile-nitrile in drug development extends beyond protease inhibitors and vaccines. It has also been explored in the treatment of neurological disorders, where peptidomimetics can modulate neurotransmitter activity. For example, researchers have investigated its potential in developing treatments for Alzheimer's disease by designing peptidomimetics that can inhibit the aggregation of amyloid-beta peptides. The structural versatility of Boc-L-Ile-nitrile allows for fine-tuning of molecular properties to achieve optimal binding affinity and selectivity.

In academic research, Boc-L-Ile-nitrile serves as a valuable tool for studying protein-protein interactions and enzyme mechanisms. Its use in covalent inhibitors enables researchers to gain insights into the structural dynamics of target proteins. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the binding modes of peptidomimetics derived from this compound. These studies not only enhance our understanding of biological processes but also provide critical data for designing next-generation drugs.

The industrial significance of Boc-L-Ile-nitrile is further underscored by its scalability and cost-effectiveness. Pharmaceutical companies rely on high-quality intermediates like this one to streamline their drug development pipelines. The ability to produce Boc-L-Ile-nitrile in large quantities at competitive prices ensures that it remains a cornerstone in synthetic chemistry labs worldwide. As demand for innovative therapeutics grows, compounds like Boc-L-Ile-nitrile will continue to play a pivotal role in advancing medical science.

Looking ahead, future research on Boc-L-Ile-nitrile is likely to focus on expanding its applications in drug discovery and therapeutic development. Advances in computational chemistry and machine learning are expected to accelerate the design process by predicting optimal molecular structures with greater accuracy. Additionally, novel synthetic methodologies may emerge, further enhancing the accessibility and utility of this compound. The ongoing exploration of peptidomimetics ensures that Boc-L-Ile-nitrile will remain at the forefront of pharmaceutical innovation for years to come.